(5R,7S)-5,7-Dimethyl-4,5,6,7-tetrahydro-1H-pyrazolo[1,5-a]pyrimidin-2-one

• IUPAC Name: (5R,7S)-5,7-dimethyl-4,5,6,7-tetrahydro-1H-pyrazolo[1,5-a]pyrimidin-2-one
• InChI: InChI=1S/C8H13N3O/c1-5-3-6(2)11-7(9-5)4-8(12)10-11/h4-6,9H,3H2,1-2H3,(H,10,12)/t5-,6+/m1/s1
• InChI Key: NAKGVVXLLRPXJL-RITPCOANSA-N
• Canonical SMILES: CC1CC(N2C(=CC(=O)N2)N1)C
• Isomeric SMILES: C[C@@H]1C[C@@H](N2C(=CC(=O)N2)N1)C
• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol

Description

(5R,7S)-5,7-Dimethyl-4,5,6,7-tetrahydro-1H-pyrazolo[1,5-a]pyrimidin-2-one is a chemical compound that has been the subject of significant scientific research. It is a member of the pyrazolopyrimidine family of compounds, which have been shown to have a range of interesting biological activities. In

Scientific Research Applications

Structural and Synthetic Insights

• Dimerization and Structural Behavior : The structural analysis of isomeric pyrazolo[3,4-d]pyrimidine-based molecules highlights the significant impact of interchanged substitutions on their dimerization behavior. Specifically, variations in crystalline space groups and the presence of different intermolecular interactions, such as C-H...O hydrogen bonds and C-H...π interactions, demonstrate the structural versatility of these compounds (Avasthi et al., 2002).

• Chemical and Electrochemical Reduction : Research on the chemical and electrochemical reduction of pyrazolo[1,5-a]pyrimidines shows the formation of 4,5,6,7-tetrahydro compounds and 4,7-dihydro derivatives under varying conditions. This work contributes to the understanding of the reactivity and reduction pathways of these molecules (Bellec & Lhommet, 1995).

Pharmacological Applications

• Antimicrobial and Anticancer Potential : Novel pyrazole derivatives with pyrazolopyrimidine structures have been synthesized and evaluated for their in vitro antimicrobial and anticancer activities. Among these compounds, some have shown higher anticancer activity compared to reference drugs, indicating their potential as therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

• Anticancer and Anti-5-Lipoxygenase Agents : A series of pyrazolopyrimidines derivatives were synthesized and evaluated for their cytotoxic and 5-lipoxygenase inhibition activities. The structure-activity relationship (SAR) analysis provides insights into their pharmacological potential, especially in cancer therapy and inflammation modulation (Rahmouni et al., 2016).